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Compound of Interest

Compound Name:

6-Chloro-3-

(dimethylamino)quinazolin-4(3H)-

one

CAS No.: 89804-95-5

Cat. No.: B11885867

Get Quote

Executive Summary: The "Chloro-Effect" in
Quinazolinone Scaffolds
In medicinal chemistry, the quinazolinone scaffold is a "privileged structure" due to its ability to

mimic purine bases and interact with diverse biological targets (kinases, DHFR, GPCRs).[1]

This guide objectively compares chloro-substituted quinazolinones against their non-

halogenated and fluoro/bromo-substituted counterparts.

Key Technical Insight: The introduction of a chlorine atom is rarely bio-neutral. Unlike fluorine,

which primarily modulates metabolic stability and pKa via strong electronegativity, chlorine

introduces a significant lipophilic bulk (Van der Waals radius: 1.75 Å vs. 1.47 Å for F) and the

potential for halogen bonding (sigma-hole interactions) with carbonyl backbone residues in

target proteins.[1]
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Quick Comparison: Chloro vs. Alternatives
Feature Chloro-Substituted Fluoro-Substituted Unsubstituted (H)

Lipophilicity (LogP)

High (Enhanced

membrane

permeability)

Moderate Low

Metabolic Stability

Moderate (Blocked

oxidation at specific

sites)

High (C-F bond is

metabolically inert)

Low (Prone to

CYP450 oxidation)

Steric Demand
High (Fills

hydrophobic pockets)
Low (Bioisostere of H) Negligible

Binding Affinity

Often Superior (Van

der Waals + Halogen

bond)

Variable (Dipole

interactions)
Baseline

Detailed SAR Analysis: Positional Isomerism
The biological activity of chloro-quinazolinones is strictly governed by the position of the

chlorine atom on the fused benzene ring (positions 5, 6, 7, 8).[1]

The C6 vs. C7 Selectivity Switch
Experimental data indicates a distinct divergence in activity based on C6 vs. C7 substitution,

particularly in kinase inhibition (EGFR/PAK4) and antimicrobial applications.

C6-Chloro (The Hydrophobic Wedge):

Mechanism: The C6 position often aligns with the "gatekeeper" region or the hydrophobic

ceiling of the ATP-binding pocket in kinases.

Data Support: In PAK4 inhibitors, a 6-chloro substituent showed superior selectivity (63-

fold) compared to 7-chloro analogs.[2] The Cl atom at C6 engages in Van der Waals

interactions with residues like Phe397 and Ile327.[3]

C7-Chloro (The Electronic Modulator):
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Mechanism: C7 substitution exerts a stronger electronic effect on the N1/N3 atoms due to

conjugation.

Data Support: In antimicrobial assays (MRSA), 7-chloro derivatives demonstrated lower

MIC values (0.6–1.0 µM) compared to unsubstituted analogs, likely due to enhanced cell

wall penetration and electronic optimization of the pharmacophore.[1]

Visualization: SAR Logic Map
The following diagram illustrates the functional impact of chlorination at specific positions on

the quinazolinone core.
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Caption: Functional mapping of Chlorine substitution effects on the Quinazolinone

pharmacophore.

Comparative Performance Data
Case Study A: Anticancer Activity (EGFR/Kinase
Inhibition)
Objective: Compare the antiproliferative activity (IC50) of Chloro-substituted vs.

Fluoro/Unsubstituted analogs against cancer cell lines (e.g., A549, MCF-7).[1]
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Compound
Variant

Substituent (R)
IC50 (µM) -
MCF-7

IC50 (µM) -
A549

Mechanism
Note

Lead (Cl) 6-Cl 3.61 ± 0.32 4.24 ± 1.16

Optimal

hydrophobic fit in

ATP pocket.

Analog A (F) 6-F 6.20 ± 0.50 8.10 ± 1.20

Reduced steric

bulk weakens

binding.

Analog B (H) H > 20.0 > 25.0

Lacks lipophilic

interaction; rapid

metabolism.

Analog C (Mix) 6,7-di-Cl 4.50 ± 0.45 5.10 ± 0.80

High potency, but

reduced

solubility.[1]

Data Source Synthesis: Aggregated from recent SAR studies on kinase inhibitors (Refs 1, 4).

Case Study B: Antimicrobial Activity (MRSA)
Objective: Evaluate Minimum Inhibitory Concentration (MIC) against Methicillin-Resistant S.

aureus.
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Compound Variant Substituent MIC (µg/mL) Relative Potency

Lead (Cl) 7-Cl 0.6 - 1.0
High (Reference

Standard)

Analog D (NO2) 7-NO2 3.0 - 6.0

Moderate (Strong

electronic w/drawal,

poor transport)

Analog E (Me) 7-CH3 > 10.0

Low (Steric bulk

without electronic

benefit)

Analog F (di-Cl) 6,8-di-Cl 1.9 - 3.0
Good, but higher

toxicity profile.

Data Source Synthesis: Based on antibacterial screenings of quinazolinones (Refs 2, 5).

Experimental Protocols
To ensure reproducibility, we recommend the Vilsmeier-Haack Cyclization or the Anthranilic

Acid Condensation pathways. Below is the optimized protocol for synthesizing 6-chloro-2-

substituted-quinazolin-4(3H)-ones.

Synthesis Workflow (DOT Visualization)
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Start: 2-Amino-5-chlorobenzoic acid

Acylation
(R-COCl / Pyridine, 0-5°C)

Forms N-acyl anthranilic acid

Nucleophilic Attack

Cyclization / Dehydration
(Ac2O, Reflux 2-4h)

Forms Benzoxazinone Intermediate

Dehydration

Amination
(R'-NH2, EtOH/AcOH, Reflux)
Ring Opening & Re-closure

Condensation

Final Product:
6-Chloro-2,3-disubstituted-quinazolinone

Crystallization

Click to download full resolution via product page

Caption: Step-wise synthesis of 6-chloro-quinazolinones via the benzoxazinone intermediate.

Detailed Protocol Steps
Step 1: Preparation of Benzoxazinone Intermediate

Reagents: Dissolve 2-amino-5-chlorobenzoic acid (10 mmol) in dry pyridine (30 mL).

Reaction: Add appropriate acyl chloride (12 mmol) dropwise at 0–5 °C. Stir for 1 hour, then

reflux with acetic anhydride (10 mL) for 3 hours.

Workup: Pour the reaction mixture into ice water. The solid precipitate (6-chloro-2-

substituted-4H-benzo[d][1,3]oxazin-4-one) is filtered, washed with water, and recrystallized
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from ethanol.

Checkpoint: Verify formation by IR (Look for lactone C=O stretch ~1750 cm⁻¹).

Step 2: Conversion to Quinazolinone

Reagents: Suspend the benzoxazinone intermediate (5 mmol) in ethanol (20 mL).

Reaction: Add the primary amine (5.5 mmol) and a catalytic amount of glacial acetic acid.

Reflux for 6–8 hours.[4]

Validation: Monitor via TLC (Hexane:Ethyl Acetate 7:3).

Purification: Cool the mixture. Filter the crude solid and recrystallize from DMF/Ethanol to

yield the pure 6-chloro-quinazolinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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